N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H23N3O2S/c20-14(17-11-6-2-1-3-7-11)10-22-15-12-8-4-5-9-13(12)18-16(21)19-15/h11H,1-10H2,(H,17,20)(H,18,19,21)
• InChI Key: CPRABNVLDBYDOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC(=O)NC3=C2CCCC3
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide (CHQS) is a synthetic organic compound with potential applications in scientific research. It is a member of the quinazolinone family, which is a group of compounds with a variety of pharmacological properties. CHQS has been studied for its potential use in the synthesis of other compounds, as well as its biochemical and physiological effects.

Scientific Research Applications

N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide has been studied for its potential use in the synthesis of other compounds, such as the antifungal agent miconazole. It has also been studied for its potential applications in the fields of biochemistry and physiology.

Mechanism of Action

N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide binds to the active site of enzymes, such as cytochrome P450, and inhibits their activity. This inhibition leads to a decrease in the production of certain biochemical compounds, such as fatty acids, which can have a variety of physiological effects.
Biochemical and Physiological Effects
N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide has been shown to inhibit the production of fatty acids in the liver, which can lead to a decrease in the levels of cholesterol and triglycerides in the blood. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable in a variety of conditions. However, it is also relatively expensive, and there is limited information available regarding its potential toxicity.

Future Directions

Future research on N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide should focus on its potential applications in the synthesis of other compounds, as well as its biochemical and physiological effects. Additionally, further research should be conducted to better understand its potential toxicity and its effects on other biochemical pathways. Finally, research should be conducted to determine if N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide has any potential therapeutic applications.

Synthesis Methods

N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide is synthesized via a four-step process that involves the reaction of cyclohexyl isocyanate with 2-amino-1,2,5,6,7,8-hexahydroquinazoline, followed by the reaction of the resulting imidazolinone with sulfur trioxide, then the reaction of the resulting sulfonamide with an alcohol, and finally the reaction of the resulting sulfonamide with acetic acid. This method has been used successfully to synthesize N-cyclohexyl-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide in high yields.